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Compound of Interest

Compound Name: 5-Aminoindole

Cat. No.: B014826

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core
of numerous natural products and synthetic pharmaceuticals. Among its many derivatives, 5-
aminoindole stands out as a particularly valuable and versatile building block. Its strategic
placement of a reactive amino group on the indole ring opens up a vast chemical space for the
synthesis of diverse and complex molecules with significant therapeutic potential. This
technical guide provides a comprehensive overview of 5-aminoindole's chemical properties,
key synthetic transformations with detailed experimental protocols, and its application in the
development of targeted therapies, particularly kinase inhibitors and serotonin receptor
modulators.

Physicochemical and Spectroscopic Properties of 5-
Aminoindole

5-Aminoindole is a grey crystalline solid at room temperature.[1] A thorough understanding of
its physical and chemical characteristics is essential for its effective use in synthesis.
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Property Value Source(s)
Molecular Formula CsHsNz2 2131141511611 71
Molecular Weight 132.16 g/mol [21[3]1[41[5]
IUPAC Name 1H-indol-5-amine [2]

CAS Number 5192-03-0 [3][4][5][6]
Melting Point 131-133 °C (decomposes) [1][4]1[8]

Boiling Point 190 °C [4]
Appearance Grey crystals [1]

- Log10 of Water solubility in
Solubility U 213 [3]
mol/l: -2.

Octanol/Water Partition

o 1.268 [3]
Coefficient (logP)

Spectroscopic Data:

1H NMR: Spectra available.[9][10]

13C NMR: Spectra available.[10]

Mass Spectrometry (GC-MS): Major fragments at m/z 132, 131, 104.[11]

Infrared (IR) Spectroscopy: Spectra available.[5][7]

UV/Visible Spectroscopy: Spectra available.[5]

Key Synthetic Transformations and Experimental
Protocols

5-Aminoindole’s utility as a synthetic building block stems from the reactivity of its amino
group and the indole nucleus. The following sections detail key transformations with exemplary
experimental protocols.
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Synthesis of 5-Aminoindole via Reduction of 5-
Nitroindole

A common and efficient method for preparing 5-aminoindole is the catalytic hydrogenation of

5-nitroindole.
Experimental Protocol: Pd/C-Catalyzed Hydrogenation[12]
e Reactants: 5-nitroindole, Palladium on carbon (Pd/C) catalyst, Hydrogen gas.

e Procedure: A solution of 5-nitroindole is subjected to hydrogenation in the presence of a
Pd/C catalyst. For instance, 1-methyl-5-nitro-1H-indole (a derivative of 5-nitroindole) can be
hydrogenated to yield 1-methyl-1H-indol-5-amine.[12] A similar procedure with 5-nitroindole
would yield 5-aminoindole. One specific example reports obtaining a 98% yield of 5-
aminoindole by reacting 5-nitroindole under a hydrogen pressure of 4.0 MPa at 80 °C for 24
hours in the presence of a silver 4,4'-dimethoxy-2,2'-bipyridine catalyst and potassium tert-

butoxide in a 1,4-dioxane solution.[1][13]

o Work-up and Purification: After the reaction is complete, the catalyst is typically removed by
filtration. The filtrate is then concentrated, and the crude product can be purified by

crystallization or column chromatography.
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Start: 5-Nitroindole Solution

'

Add Pd/C Catalyst

'

Hydrogenation (H2 gas)

'

Filter to remove Catalyst

'

Concentrate Filtrate

'

Purify by Crystallization/Chromatography

'

End: Pure 5-Aminoindole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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